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Compound of Interest

Compound Name: 2',5'-Dimethoxypropiophenone

Cat. No.: B1360061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and safety

information for 2',5'-Dimethoxypropiophenone (CAS 5803-30-5). It is intended for

informational purposes for a scientific audience. A comprehensive toxicological evaluation of

this compound has not been identified in the public domain. The absence of extensive data

necessitates careful handling and the implementation of robust safety protocols.

Introduction
2',5'-Dimethoxypropiophenone is a chemical compound with potential applications in organic

synthesis and pharmaceutical research. As with any chemical entity intended for research and

development, a thorough understanding of its toxicological and safety profile is paramount to

ensure the safety of laboratory personnel and to comply with regulatory requirements. This

guide provides a summary of the known hazard information and outlines the standard

experimental protocols that would be employed to generate a comprehensive toxicological

dataset for this compound.

Hazard Identification and Classification
Based on available safety data sheets from chemical suppliers, 2',5'-
Dimethoxypropiophenone is classified with the following hazards:
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

Note: These classifications are based on limited data and may not represent a complete

toxicological profile. No quantitative data, such as LD50 values, were publicly available at the

time of this review.

Toxicological Data Summary
A comprehensive search of scientific literature and toxicological databases did not yield any

specific studies providing quantitative toxicological data for 2',5'-Dimethoxypropiophenone.

The following table summarizes the lack of available information for key toxicological endpoints.
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Toxicological Endpoint Data Availability

Acute Toxicity

Oral LD50 No data available

Dermal LD50 No data available

Inhalation LC50 No data available

Skin Corrosion/Irritation
Classified as a skin irritant. No quantitative data

(e.g., Draize scores) available.

Eye Corrosion/Irritation
Classified as a serious eye irritant. No

quantitative data available.

Respiratory Irritation
Classified as a respiratory irritant. No

quantitative data available.

Dermal Sensitization No data available

Genotoxicity/Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

The absence of this critical data underscores the need for caution when handling this

compound.

Standard Experimental Protocols for Toxicological
Assessment
In the absence of specific studies for 2',5'-Dimethoxypropiophenone, this section details the

standardized and internationally recognized OECD (Organisation for Economic Co-operation

and Development) guidelines that would be followed to assess its toxicity.

Acute Oral Toxicity Testing
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To determine the acute oral toxicity (and estimate the LD50), the OECD Test Guideline 423

(Acute Toxic Class Method) is a commonly used protocol.[1] This method uses a stepwise

procedure with a small number of animals per step to classify a substance into a toxicity

category based on the observed mortality and morbidity.[1]

Start: Dose 3 Animals at 300 mg/kg

0 or 1 deathObserve 14 days

2 or 3 deaths
Observe 14 days

Dose 3 Animals at 2000 mg/kg

Stop: GHS Category 4
2 or 3 deaths

Re-evaluate starting dose (lower)

Stop: GHS Category 3

0 or 1 deathObserve 14 days

Stop: GHS Unclassified0 or 1 death

2 or 3 deaths

Click to download full resolution via product page

OECD 423 Acute Toxic Class Method Workflow

Skin Irritation Testing
The potential for 2',5'-Dimethoxypropiophenone to cause skin irritation would be assessed

following OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis

Test Method).[2][3][4] This in vitro method uses a three-dimensional human skin model, thus

avoiding the use of live animals.[2][3]
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Prepare Reconstructed Human
Epidermis (RhE) Tissue

Apply 2',5'-Dimethoxypropiophenone
(and positive/negative controls) to RhE surface

Expose for 60 minutes

Rinse and incubate for 42 hours

Assess cell viability (MTT assay)

Viability ≤ 50%?

Classify as Skin Irritant
(GHS Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

OECD 439 In Vitro Skin Irritation Test Workflow

Eye Irritation Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1360061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To evaluate the potential for serious eye damage or eye irritation, OECD Test Guideline 405

(Acute Eye Irritation/Corrosion) would be utilized.[5][6][7] This guideline recommends a tiered

testing strategy, prioritizing in vitro and ex vivo methods before any in vivo testing is

considered.[5]

Weight-of-Evidence Analysis
(Existing data, pH, etc.)

Perform In Vitro / Ex Vivo Test
(e.g., BCOP, ICE) In Vivo Test Necessary?

OECD 405 In Vivo Test
(Single animal, sequential approach)Yes

No Further TestingNo

Classify Hazard based on
lesion scores and reversibility

Click to download full resolution via product page

OECD 405 Tiered Eye Irritation Testing Strategy

Genotoxicity Testing
A battery of tests is required to assess the genotoxic potential of a substance. A standard in

vitro battery would include:

OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test) to detect gene

mutations.

OECD Test Guideline 487: In Vitro Mammalian Cell Micronucleus Test to detect

chromosomal damage.[8]
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2',5'-Dimethoxypropiophenone

OECD 471: Ames Test
(Bacterial Gene Mutation)

OECD 487: In Vitro
Micronucleus Test

(Mammalian Chromosomal Damage)

Positive? Positive?

Consider In Vivo Follow-up Tests
(e.g., OECD 474, 488)

Yes

Overall Genotoxicity Conclusion

No

Yes

No
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In Vitro Genotoxicity Testing Strategy

Safety Precautions and Handling
Given the available hazard information and the significant data gaps, the following safety

precautions are recommended when handling 2',5'-Dimethoxypropiophenone:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
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Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate or if aerosols or dusts are generated,

use a NIOSH-approved respirator.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

First Aid:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel

unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Conclusion
The toxicological profile of 2',5'-Dimethoxypropiophenone is largely uncharacterized. While

basic hazard classifications indicate risks of acute oral toxicity and irritation to the skin, eyes,

and respiratory system, there is a critical lack of quantitative data to perform a comprehensive

risk assessment. Researchers and drug development professionals must handle this

compound with a high degree of caution, implementing stringent safety protocols. The

generation of robust toxicological data, following standardized OECD guidelines as outlined in

this document, is essential for a more complete understanding of its safety profile and for

enabling its potential future applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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